Cas no 7508-99-8 (1-(3-fluorophenyl)-1h-pyrrole-2,5-dione)

• Product Name: 1-(3-fluorophenyl)-1h-pyrrole-2,5-dione
• CAS No: 7508-99-8
• MF: C₁₀H₆FNO₂
• MW: 191.158545970917
• CID: 981327
• PubChem ID: 101342
• Update Time: 2025-04-19

1-(3-fluorophenyl)-1h-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)-1h-pyrrole-2,5-dione
• 1-(3-fluorophenyl)pyrrole-2,5-dione
• N-(3-FLUORO-PHENYL)MALEIMIDE
• 1-(3-fluorophenyl)maleimide
• AC1L2QMV
• AC1Q4O0A
• AG-G-99178
• N-(3-fluorophenyl)maleimide
• N-(3-Fluorphenyl)-maleimid
• N-(m-Fluorphenyl)-pyrrolin-2,5-dion
• NSC407165
• PD135108
• AKOS000249660
• FT-0605624
• 1H-Pyrrole-2,5-dione, 1-(3-fluorophenyl)-
• 7508-99-8
• NSC-407165
• EN300-44327
• DTXSID30226059
• SCHEMBL12462984
• diethyl 2,4-diacetyl-3-(3-methoxy-4-propoxy-phenyl)pentanedioate;1-(3-Fluorophenyl)-1H-pyrrole-2,5-dione
• CHEMBL574358
• BB 0218870
• CS-0269181
• A838322
• Z56754985
• 1-(3-fluorophenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
• NSC 407165
• BDBM50300328
• STK611820
• DB-074943

• Inchi： 1S/C10H6FNO2/c11-7-2-1-3-8(6-7)12-9(13)4-5-10(12)14/h1-6H
• InChI Key： JIOMRSWAMNOWRQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)N1C(C=CC1=O)=O

Computed Properties

• Exact Mass: 191.03828
• Monoisotopic Mass: 191.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38
• LogP: 1.32010

1-(3-fluorophenyl)-1h-pyrrole-2,5-dione Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：